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Validated UV-Vis Spectrophotometry Method
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Compound Focus: Quinol sulfate

CAS No.: 17438-29-8

Cat. No.: S568618

One research publication describes the development and validation of an analytical method for
Hydroxychloroquine Sulfate using UV-Vis Spectrophotometry, following a Quality by Design (QbD)
approach [1].

The method was found to be "linear, effective and selective, precise and accurate and robust for all
parameters evaluated" according to the authors. The key parameters from the validation are summarized

below [1].

Parameter Description

Analyte Hydroxychloroquine Sulfate [1]

Technique Absorption Spectrophotometry in the UV-Vis region [1]

Validation RE No. 899/03 (Brazilian Health Regulatory Agency - ANVISA) and ICH guidelines [1]
Basis

Key Uses only water as a diluent; sample preparation by direct dilution (faster, more
Advantages economical, and sustainable) [1]

Workflow for Method Validation
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The following diagram illustrates the typical workflow for developing and validating an analytical method,

drawing on the principles of the QbD approach mentioned in the research.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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precision-accuracy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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